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Compound of Interest

Compound Name: 1-Trimethylsilyl-1,2,4-triazole

Cat. No.: B101942

CAS Number: 18293-54-4 Chemical Name: 1-(Trimethylsilyl)-1H-1,2,4-triazole Synonyms:
trimethyl(1,2,4-triazol-1-yl)silane[1]

This technical guide provides a comprehensive overview of 1-Trimethylsilyl-1,2,4-triazole, a
versatile organosilicon reagent crucial for researchers, scientists, and professionals in drug
development and fine chemical synthesis. The document outlines its chemical structure,
properties, synthesis protocols, and key applications, with a focus on its role as a
pharmaceutical intermediate.

Core Properties and Structure

1-Trimethylsilyl-1,2,4-triazole is an organosilicon compound featuring a trimethylsilyl (TMS)
group covalently bonded to the N1 position of a 1,2,4-triazole ring. This silylation enhances the
solubility and stability of the triazole moiety in organic solvents and serves as a convenient
protecting group, making the compound a highly valuable building block in organic synthesis.[2]
It typically appears as a colorless to pale yellow liquid and is noted for its sensitivity to moisture,
necessitating handling and storage under inert atmospheric conditions such as argon or
nitrogen.[2]

Chemical Structure:

Diagram 2: Role as a triazolylating agent in synthesis.

Conclusion
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1-Trimethylsilyl-1,2,4-triazole is a reagent of significant value for the synthesis of complex
organic molecules, particularly in the field of drug discovery. Its unique properties as a
protected and activated form of 1,2,4-triazole streamline the incorporation of this vital
heterocyclic motif into pharmaceutical candidates. The detailed protocols and data presented in
this guide offer a foundational resource for scientists and researchers aiming to leverage this
compound in their synthetic endeavors. Proper handling techniques are critical to maintain its
reactivity and ensure successful outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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